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Compound Name: (2-Methylbutyl)cyclohexane
CAS No.: 54105-77-0
Cat. No.: B3271151

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role and evaluation of (2-
Methylbutyl)cyclohexane as a potential component in surrogate fuel models for real
transportation fuels like jet fuel and gasoline. Due to the limited availability of specific
experimental data for (2-Methylbutyl)cyclohexane in the public domain, this document also
includes representative data and protocols for structurally similar cycloalkanes to provide a
practical framework for research.

Introduction to (2-Methylbutyl)cyclohexane as a
Surrogate Fuel Component

Surrogate fuels are mixtures of a few well-characterized hydrocarbon compounds designed to
emulate the physical and chemical properties of complex real fuels. (2-

Methylbutyl)cyclohexane (C11H22) is a cycloalkane (or naphthene) that is representative of
the cyclic paraffinic hydrocarbons present in conventional and alternative fuels. Cycloalkanes
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significantly influence combustion characteristics such as ignition delay, flame speed, and soot
formation. The inclusion of alkylated cyclohexanes like (2-Methylbutyl)cyclohexane in
surrogate models is crucial for accurately predicting the combustion behavior of real fuels in
advanced engine designs.

Key Properties of (2-Methylbutyl)cyclohexane:

Property Value
Molecular Formula Ci1H22
Molecular Weight 154.3 g/mol
CAS Number 54105-77-0

Note: Detailed experimental combustion data for (2-Methylbutyl)cyclohexane is not readily
available. The following sections will provide general protocols and representative data from
similar cycloalkanes.

Role in Surrogate Fuel Formulation

The formulation of a surrogate fuel is a systematic process aimed at matching key properties of
the target real fuel.[1] These properties can be broadly categorized as physical and chemical.

Target Properties for Surrogate Fuel Formulation:
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Influence of (2-

Categor Target Propert
S < S Methylbutyl)cyclohexane
High density compared to n-
Physical Density alkanes of similar carbon

number.

_ _ Influences spray atomization
Viscosity and mixing

Contributes to the mid-to-high
Distillation Curve N
boiling range of the fuel.

Lower H/C ratio than
] ) corresponding alkanes,
Chemical Hydrogen/Carbon (H/C) Ratio ) o
affecting stoichiometry and

emissions.

] Influences ignition quality.
Derived Cetane Number
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(DCN) y g y

moderate DCNSs.[2]

) A fundamental property for
Lower Heating Value (LHV)
energy content.

] The cyclic structure can be a
Threshold Sooting Index (TSI) )
precursor to soot formation.

A typical surrogate fuel for jet fuel might consist of a mixture of n-alkanes (e.g., n-dodecane),
iso-alkanes (e.g., iso-octane), aromatics (e.g., toluene), and cycloalkanes like (2-
Methylbutyl)cyclohexane or its isomers.[1][3] The proportions of these components are
optimized to match the target properties of the real fuel.

Quantitative Data (Representative for C11 Alkylated
Cycloalkanes)

As specific data for (2-Methylbutyl)cyclohexane is scarce, the following tables present
representative data for other cycloalkanes to illustrate typical combustion characteristics.
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Table 1: Representative Ignition Delay Times of Cycloalkanes at High Temperatures (Shock

Tube Data)

Temperature Equivalence Ignition Delay
Fuel Pressure (atm) ) )

(K) Ratio (®) Time (ps)
Cyclohexane 1200 6 1.0 ~500[4]
Cyclohexane 1300 6 1.0 ~200[4]
Cyclohexane 1400 6 1.0 ~100[4]
Methylcyclohexa

1200 10 1.0 ~800
ne
Methylcyclohexa

1300 10 1.0 ~350
ne
Methylcyclohexa

1400 10 1.0 ~150
ne

Note: This table provides an illustrative example of how ignition delay times for cycloalkanes

are typically presented. Actual values can vary significantly with experimental conditions.

Table 2: Representative Laminar Flame Speeds of Cycloalkanes at Atmospheric Pressure

Equivalence Temperature Laminar Flame
Fuel . Pressure (atm)

Ratio (P) (K) Speed (cml/s)
Cyclohexane 1.0 403 1 ~45[5]
Cyclohexane 1.1 403 1 ~46[5]
Methylcyclohexa

1.0 353 1 ~42
ne
Methylcyclohexa

1.1 353 1 ~43
ne
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Note: This table illustrates the typical relationship between equivalence ratio and laminar flame
speed for cycloalkanes.

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the combustion
properties of surrogate fuel components.

Protocol 4.1: Surrogate Fuel Formulation
Objective: To prepare a surrogate fuel mixture that matches the target properties of a real fuel.
Materials:

» High-purity (>99%) hydrocarbon components: n-alkanes, iso-alkanes, aromatics, and (2-
Methylbutyl)cyclohexane.

o Calibrated balance (£0.001 g).

» Glass beakers and flasks.

e Magnetic stirrer and stir bars.

o Gas chromatograph (GC) for composition verification.
Procedure:

o Define Target Properties: Based on the analysis of the real fuel, establish the target values
for properties such as H/C ratio, DCN, density, and distillation curve.

o Component Selection: Choose a limited number of components, including (2-
Methylbutyl)cyclohexane, to represent the major hydrocarbon classes in the real fuel.[1]

¢ Mixture Optimization: Use a chemical property optimization tool or a set of blending rules to
calculate the required mole or mass fractions of each component to match the target
properties.
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e Blending: a. Tare a clean, dry glass beaker on the balance. b. Add the required mass of each
component to the beaker, recording the exact mass added. c. Place a magnetic stir bar in
the beaker and stir the mixture for at least 30 minutes to ensure homogeneity.

o Composition Verification: Analyze a sample of the blended surrogate fuel using a GC to
confirm that the final composition matches the calculated formulation.

Protocol 4.2: Ignition Delay Time Measurement in a Shock Tube

Objective: To measure the high-temperature autoignition delay time of a surrogate fuel mixture.

Apparatus:

o High-pressure shock tube.[6]

e Fast pressure transducers.

» Optical diagnostics for chemiluminescence detection (e.g., photomultiplier tube with a filter
for OH* emission).

e Gas mixing system.

« Data acquisition system.

Procedure:

o Mixture Preparation: a. For liquid fuels like (2-Methylbutyl)cyclohexane, a heated injection
system or an aerosol method is often used to introduce the fuel into the shock tube.[7] b. The
fuel is mixed with an oxidizer (e.g., air or a mixture of Oz and a diluent like Argon) to the
desired equivalence ratio.

e Shock Tube Operation: a. The driven section of the shock tube is filled with the prepared
fuel/oxidizer mixture to a specific initial pressure. b. The driver section is filled with a high-
pressure gas (e.g., Helium). c. The diaphragm separating the two sections is ruptured,
generating a shock wave that propagates through the test gas, rapidly heating and
compressing it.
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o Data Acquisition: a. Pressure transducers and optical detectors record the pressure and light
emission profiles behind the reflected shock wave. b. The ignition delay time is defined as
the time interval between the arrival of the reflected shock wave and the onset of ignition,
which is typically identified by a sharp increase in pressure and/or light emission.[6][8]

o Data Analysis: a. The temperature and pressure behind the reflected shock wave are
calculated from the shock velocity and initial conditions. b. Ignition delay times are measured
for a range of temperatures and pressures to characterize the fuel's autoignition behavior.

Protocol 4.3: Ignition Delay Time Measurement in a Rapid Compression Machine (RCM)

Objective: To measure the low-to-intermediate temperature autoignition delay time of a
surrogate fuel mixture.

Apparatus:

e Rapid Compression Machine (RCM).[9][10]

e Pressure transducer.

¢ High-speed camera (optional, for direct visualization).
e Gas mixing and injection system.

o Data acquisition system.

Procedure:

e Mixture Preparation: A homogeneous mixture of the surrogate fuel and oxidizer is prepared
in a mixing vessel and then introduced into the RCM combustion chamber.[11]

 RCM Operation: a. A piston rapidly compresses the fuel/air mixture to a predefined pressure
and temperature, simulating a single compression stroke of an engine.[9] b. The piston is
then held in place, and the mixture is allowed to autoignite.

» Data Acquisition: a. A pressure transducer records the pressure history within the
combustion chamber. b. Ignition delay is determined as the time from the end of
compression to the point of maximum rate of pressure rise.[10]
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+ Data Analysis: The experiment is repeated for various compressed temperatures and
pressures to map out the ignition delay characteristics, including the negative temperature
coefficient (NTC) region, which is critical for engine modeling.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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